Cas no 128694-63-3 (1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 128694-63-3
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• MDL: MFCD02090853
• CID: 855134
• PubChem ID: 606540
• Update Time: 2025-04-19

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 2-Methyl-5-Trifluoromethyl-2H-Pyrazole-3-Carboxylic Acid
• 005391
• 1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
• 1-Methyl-3-trifluoromethyl-1H-pyrazole-5-carboxylic acid
• 1-methyl-3-trifluoromethylpyrazole-5-carb
• 3-trifluoromethyl-1-methylpyrazole-5-carboxylic acid
• AC1LCTO6
• N-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• SureCN17920
• ZERO
• EU-0083300
• TimTec1_003188
• 2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic acid
• 2-methyl-5-(trifluoromethyl)-3-pyrazolecarboxylic acid
• Pyrazole-5-carboxylic acid, 3-trifluorromethyl-1-methyl-
• 1-Methyl-3-(trifluoromethy)-2H-pyrazole-5-caboxylic Acid
• AQUQLOWJSBFHBD-UHFFFAOYSA-N
• 1h-pyrazole-5-carboxylic acid, 1-methyl-3-(trifluoromethyl)-
• 2-METHYL-5-TRIFLUOROMETHYL-2H-PYRAZOLE-3-CARBOXYLICACID
• 1-methyl-3-(trifluoromethyl)pyrazole-5-carboxylic acid
• ZERO/005391
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacid
• 128694-63-3
• 2-Methyl-5-trifluoromethyl-2H-pyrazole-3-carboxylic acid, AldrichCPR
• FS-1389
• ALBB-008645
• 1-methyl-3-(trifluoromethyl)-2h-pyrazole-5-carboxylic acid
• AKOS000304107
• HMS1543A20
• HMS2806B13
• BCP21958
• CHEMBL1709018
• CS-W007107
• F0918-5579
• EN300-83484
• MFCD02090853
• DB-062653
• DTXSID20345708
• SCHEMBL17920
• STK315878
• Z275169884
• MLS000850704
• SMR000456721
• GEO-04062
• 1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid #
• SY063338

• MDL： MFCD02090853
• Inchi： 1S/C6H5F3N2O2/c1-11-3(5(12)13)2-4(10-11)6(7,8)9/h2H,1H3,(H,12,13)
• InChI Key： AQUQLOWJSBFHBD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 194.03035
• Monoisotopic Mass: 194.03031189 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• Molecular Weight: 194.11
• XLogP3: 1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 131-133 ºC
• Boiling Point: 288.8°C at 760 mmHg
• Flash Point: 128.4±27.3 ºC,
• Refractive Index: 1.497
• Solubility: Slightly soluble (1.1 g/l) (25 º C),
• PSA: 55.12
• LogP: 1.13710
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-Methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： R22
• Safety Instruction： 26-36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives